Cas no 21807-96-5 ((-)-Bakkenolide E)
(-)-Bakkenolide E structure
Product Name:(-)-Bakkenolide E
CAS No:21807-96-5
MF:C22H30O6
MW:390.470007419586
CID:287386
Update Time:2024-02-29
(-)-Bakkenolide E Chemical and Physical Properties
Names and Identifiers
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- 2-Butenoic acid,2-methyl-,(2'R,3'R,3'aR,4'S,7'S,7'aR)-3'-(acetyloxy)decahydro-7',7'a-dimethyl-4-methylene-2-oxospiro[furan-3(2H),2'-[2H]inden]-4'-ylester, (2E)- (9CI)
- 2-Butenoicacid, 2-methyl-,3'-(acetyloxy)decahydro-7',7'a-dimethyl-4-methylene-2-oxospiro[furan-3(2H),2'-[2H]inden]-4'-ylester, [2'R-[2'a,3'a,3'aa,4'b(E),7'a,7'aa]]-
- Crotonic acid, 2-methyl-, 7'-ester with3'a,4,4',5,5',6',7',7'ab-octahydro-1'b,7'a-dihydroxy-3'ab,4'b-dimethyl-4-methylenespiro[furan-3(2H),2'-indan]-2-oneacetate, (E)- (8CI)
- Spiro[furan-3(2H),2'-[2H]inden], 2-butenoic acid deriv.
- Spiro[furan-3(2H),2'-indan]-2-one, 3'a,4
- Bakkenolide B
- Petasilide
- Fukinolide
- Bakkenolide E
- CID 101289733
- (-)-Bakkenolide E
- (1'R,3R,7'aβ)-1'β-Acetoxy-3'aβ,4'β-dimethyl-4-methylene-7'α-[[(2E)-2-methyl-2-butenoyl]oxy]spiro[oxolane-3,2'-hydrindane]-2-one
- (E)-2-Methyl-2-butenoic acid [(3R)-3'α-acetoxy-1',3',3'aα,4,4',5,5',6',7',7'a-decahydro-7'α,7'aα-dimethyl-4-methylene-2-oxospiro[furan-3(2H),2'-[2H]inden]-4'β-yl] ester
- 2-Butenoic acid, 2-methyl-, (2'R,3'R,3'aR,4'S,7'S,7'aR)-3'-(acetyloxy)decahydro-7',7'a-dimethyl-4-methylene-2-oxospiro[furan-3(2H),2'-[2H]inden]-4'-yl ester, (2E)- (9CI)
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- Inchi: 1S/C22H30O6/c1-7-12(2)19(24)28-16-9-8-13(3)21(6)11-22(14(4)10-26-20(22)25)18(17(16)21)27-15(5)23/h7,13,16-18H,4,8-11H2,1-3,5-6H3/b12-7+/t13-,16-,17+,18+,21+,22+/m0/s1
- InChI Key: AVAGQVZSHJYDED-NWAIQIOLSA-N
- SMILES: O(C(C)=O)[C@H]1[C@@]2(C(=O)OCC2=C)C[C@]2(C)[C@@H](C)CC[C@@H]([C@@H]21)OC(/C(=C/C)/C)=O
Computed Properties
- Exact Mass: 390.204
- Monoisotopic Mass: 390.204
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 752
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.9
- XLogP3: 4
(-)-Bakkenolide E Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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